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Compound of Interest

Compound Name: Ethanediamide, N,N'-dipropyl-

CAS No.: 14040-77-8

Cat. No.: B1295042

Get Quote

Executive Summary This technical guide provides a comprehensive analysis of N,N'-

dipropyloxamide, a symmetrical diamide utilized as a ligand in coordination chemistry and a

structural motif in crystal engineering. Beyond its nomenclature, this document details the

atom-efficient synthesis via aminolysis, provides self-validating characterization protocols

(NMR, IR), and explores its utility in supramolecular assembly relevant to drug delivery

systems.

Part 1: Nomenclature and Structural Identity
The IUPAC Designation
The preferred IUPAC name (PIN) for the molecule is

-dipropyloxamide.

Parent Structure: The core is oxamide (

), which is the retained IUPAC name for ethanediamide.

Substituents: Two propyl groups (
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) attached to the nitrogen atoms.[1]

Locants: The prefix

indicates symmetry, denoting that one propyl group is attached to each of the two nitrogen
atoms of the diamide core.

Systematic Alternative:

-dipropylethanediamide.[1]

Structural Significance in Drug Development
In medicinal chemistry, the oxamide moiety functions as a bioisostere for peptide bonds but

with restricted conformational flexibility. This rigidity, combined with the ability to donate and

accept hydrogen bonds, makes

-dipropyloxamide a valuable scaffold for:

Ligand Design: Chelation of transition metals (Cu, Ni) for metallodrug synthesis.

Crystal Engineering: Formation of robust hydrogen-bonded networks (ribbons/sheets) used

to stabilize pharmaceutical co-crystals.[1]

Part 2: Synthetic Pathway & Mechanism
The most efficient synthesis involves the aminolysis of diethyl oxalate with n-propylamine.[1]

This nucleophilic acyl substitution is preferred over acid chloride routes due to milder conditions

and higher atom economy (ethanol is the only byproduct).

Reaction Mechanism
The reaction proceeds via a tetrahedral intermediate.[1] The amine nucleophile attacks the

electrophilic carbonyl carbon of the ester, followed by the elimination of ethoxide (which

protonates to ethanol).

Diethyl Oxalate
+ 2 eq. Propylamine

Tetrahedral
Intermediate

Nucleophilic Attack Elimination of
Ethanol (x2)

Proton Transfer N,N'-dipropyloxamide
(Precipitate)

C-O Bond Cleavage
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Click to download full resolution via product page

Figure 1: Mechanistic flow of the aminolysis reaction converting diethyl oxalate to N,N'-

dipropyloxamide.

Part 3: Experimental Protocol (Self-Validating
System)
Objective: Synthesize high-purity

-dipropyloxamide (Target Yield: >70%).

Materials
Diethyl oxalate (10.0 mmol, 1.46 g)[2]

n-Propylamine (21.0 mmol, 1.24 g) [Slight excess to drive equilibrium][2]

Ethanol (Absolute, 20 mL)

n-Hexane (for washing)[1][3]

Workflow
The following protocol includes critical "Stop/Go" checkpoints to ensure quality control during

the process.
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Recrystallize
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Figure 2: Step-by-step synthesis workflow with purification and quality control stages.[1]
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Step-by-Step Procedure
Preparation: In a round-bottom flask, dissolve 1.24 g of n-propylamine in 5 mL of absolute

ethanol.

Addition: Slowly add 1.46 g of diethyl oxalate diluted in 5 mL ethanol. Observation: The

reaction is exothermic; mild heat generation confirms initiation.[1]

Reflux: Heat the mixture to reflux for 3 hours.

QC Checkpoint: Reaction completion is indicated by the disappearance of the diethyl

oxalate spot on TLC (Eluent: Dichloromethane/Ethyl Acetate 2:1).

Isolation: Cool the mixture to room temperature. The product will precipitate as a white solid.

[1]

Purification: Filter the solid using a Gooch funnel. Wash the cake with cold n-hexane to

remove unreacted amine.[1]

Recrystallization: Dissolve the crude solid in hot methanol and allow slow evaporation to

yield needle-shaped crystals.

Part 4: Structural Characterization
To validate the identity of the synthesized compound, compare experimental data against the

following standard values.

Quantitative Data Table
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Parameter Specification Diagnostic Value

Appearance White crystalline solid
Colorless needles indicate

high purity.[1]

Melting Point 161.8 – 162.5 °C
Sharp range (<1°C) confirms

absence of starting material.[1]

Solubility Soluble in hot MeOH/EtOH
Insoluble in water/hexane

(facilitates isolation).[1]

Yield ~71%
Lower yields suggest

incomplete precipitation.[1]

Spectroscopic Validation
Nuclear Magnetic Resonance (

-NMR) Solvent:

, 600 MHz

Shift (

ppm)
Multiplicity Integration Assignment Interpretation

7.50 Broad Singlet 2H -NH

Amide protons

(exchangeable).

[1]

3.27 Quartet 4H

Methylene

adjacent to

Nitrogen.[1]

1.58 Sextet/Quartet 4H

Central

methylene of

propyl chain.[1]

0.95 Triplet 6H
Terminal methyl

groups.[1]
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Infrared Spectroscopy (FT-IR)

3300

: N-H stretching (Strong, sharp = H-bonded network).[1]

1649

: C=O stretching (Amide I band).[1]

1529

: N-H bending (Amide II band).[1]

Part 5: Applications in Drug Development
Supramolecular Synthons
-dipropyloxamide is a "self-complementary" tecton.[1] It contains two hydrogen bond donors
(NH) and two acceptors (CO) arranged in a specific geometry.[1]

Mechanism: In the solid state, these molecules self-assemble into 1D ribbons or 2D sheets

via intermolecular

hydrogen bonds.[1]

Utility: This persistent packing motif is used to co-crystallize active pharmaceutical

ingredients (APIs) to improve their solubility or stability without altering the covalent structure

of the drug.

Coordination Chemistry
The oxamide core acts as a bidentate or bridging ligand.[1]

Metallodrugs: Reaction with

or

salts yields planar complexes.[1] These complexes are currently being investigated for DNA
intercalation and antitumor activity, leveraging the planar geometry to slip between DNA base
pairs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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